molecular formula C10H9BrN2 B6221495 5-bromo-6-methylquinolin-8-amine CAS No. 2758006-46-9

5-bromo-6-methylquinolin-8-amine

Cat. No. B6221495
CAS RN: 2758006-46-9
M. Wt: 237.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-6-methylquinolin-8-amine (5-Br-6-MeQA) is a heterocyclic compound with an aromatic ring and two nitrogen atoms. It is classified as an aminobromoquinoline, a type of quinoline derivative. Quinoline derivatives are important building blocks in synthetic organic chemistry and have been used in the synthesis of a wide range of compounds, from pharmaceuticals to agrochemicals. 5-Br-6-MeQA has been used in various scientific applications and has recently been studied for its potential use in drug development and medical applications.

Scientific Research Applications

5-bromo-6-methylquinolin-8-amine has been studied for its potential use in various scientific applications. It has been used as a building block for the synthesis of a variety of compounds, including pharmaceuticals and agrochemicals. It has also been used as a ligand for the preparation of metal complexes, which have potential applications in catalysis and sensing. In addition, 5-bromo-6-methylquinolin-8-amine has been studied for its potential use in drug development, as it has been found to have anti-tumor, anti-inflammatory, and anti-bacterial properties.

Mechanism of Action

The mechanism of action of 5-bromo-6-methylquinolin-8-amine is not fully understood. However, it is believed to act by targeting specific proteins and enzymes in cells, which can lead to changes in cell signaling and gene expression. In addition, 5-bromo-6-methylquinolin-8-amine has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which can lead to anti-inflammatory effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-6-methylquinolin-8-amine are still being studied. However, it has been found to have anti-tumor, anti-inflammatory, and anti-bacterial properties. In addition, it has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which can lead to anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-6-methylquinolin-8-amine in lab experiments is its low cost and availability. It is relatively easy to synthesize and can be stored for long periods of time without degradation. In addition, 5-bromo-6-methylquinolin-8-amine is non-toxic and does not produce any hazardous byproducts. However, it is important to note that the effects of 5-bromo-6-methylquinolin-8-amine are still being studied and its safety and efficacy in lab experiments have not yet been fully established.

Future Directions

The potential applications of 5-bromo-6-methylquinolin-8-amine are still being studied and there are a number of future directions that could be explored. These include further research into the biochemical and physiological effects of the compound, as well as its potential use in drug development and medical applications. In addition, further research could be conducted into the synthesis of derivatives of 5-bromo-6-methylquinolin-8-amine and their potential applications. Finally, further research could be conducted into the mechanism of action of 5-bromo-6-methylquinolin-8-amine and its potential use in the synthesis of other compounds.

Synthesis Methods

5-bromo-6-methylquinolin-8-amine can be synthesized using a variety of methods, including the classical Vilsmeier-Haack reaction, the Suzuki coupling reaction, and the Knoevenagel condensation reaction. The Vilsmeier-Haack reaction involves the reaction of an aldehyde or ketone with phosphorus oxychloride and dimethylamine, followed by the addition of bromine to form the quinoline derivative. The Suzuki coupling reaction involves the reaction of a halide with an arylboronic acid, followed by the addition of a base. The Knoevenagel condensation reaction involves the reaction of an aldehyde or ketone with an amine, followed by the addition of a base.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-6-methylquinolin-8-amine involves the bromination of 6-methylquinolin-8-amine.", "Starting Materials": [ "6-methylquinolin-8-amine", "Bromine", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 6-methylquinolin-8-amine in acetic acid and add bromine dropwise with stirring.", "Step 2: Add hydrogen peroxide to the reaction mixture to complete the bromination reaction.", "Step 3: Neutralize the reaction mixture with sodium hydroxide.", "Step 4: Extract the product with water and purify by recrystallization." ] }

CAS RN

2758006-46-9

Molecular Formula

C10H9BrN2

Molecular Weight

237.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.